[2-(9H-carbazol-9-yl)ethyl][(dimethylamino)methyl]phosphinate

• Molecular Formula: C17H20N2O2P-
• Molecular Weight: 315.33 g/mol
• IUPAC Name: 2-carbazol-9-ylethyl-[(dimethylamino)methyl]phosphinate
• InChI: InChI=1S/C17H21N2O2P/c1-18(2)13-22(20,21)12-11-19-16-9-5-3-7-14(16)15-8-4-6-10-17(15)19/h3-10H,11-13H2,1-2H3,(H,20,21)/p-1
• InChI Key: CYLCARBQQUNSTL-UHFFFAOYSA-M
• Canonical SMILES: CN(C)CP(=O)(CCN1C2=CC=CC=C2C3=CC=CC=C31)[O-]

Description

2-(9H-CARBAZOL-9-YL)ETHYL[(DIMETHYLAMINO)METHYL]PHOSPHINATE is a complex organic compound that features a carbazole moiety linked to an ethyl group, which is further connected to a dimethylamino methyl phosphinate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(9H-CARBAZOL-9-YL)ETHYL[(DIMETHYLAMINO)METHYL]PHOSPHINATE typically involves multiple steps, starting with the preparation of the carbazole derivative. One common approach is to react 9H-carbazole with ethyl bromide under basic conditions to form 9H-carbazole-9-ethyl. This intermediate can then be further reacted with dimethylaminomethyl phosphinate under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and advanced purification techniques such as chromatography and recrystallization are common in industrial settings to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

2-(9H-CARBAZOL-9-YL)ETHYL[(DIMETHYLAMINO)METHYL]PHOSPHINATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the dimethylamino group or the phosphinate group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nucleophiles such as amines or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction may produce simpler amines or alcohols.

Scientific Research Applications

2-(9H-CARBAZOL-9-YL)ETHYL[(DIMETHYLAMINO)METHYL]PHOSPHINATE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug delivery systems and as a therapeutic agent.

Industry: Utilized in the fabrication of organic light-emitting diodes (OLEDs), photovoltaic cells, and other electronic devices due to its charge transport properties

Mechanism of Action

The mechanism of action of 2-(9H-CARBAZOL-9-YL)ETHYL[(DIMETHYLAMINO)METHYL]PHOSPHINATE involves its interaction with molecular targets through its carbazole and phosphinate groups. The carbazole moiety can participate in π-π interactions and electron transfer processes, while the phosphinate group can engage in coordination with metal ions or other electrophilic species. These interactions can modulate the compound’s photophysical and electronic properties, making it suitable for various applications in materials science and electronics .

Comparison with Similar Compounds

Similar Compounds

• 2-(9H-Carbazol-9-yl)ethyl methacrylate
• 9H-Carbazole-9-ethylacrylate
• Poly(9H-carbazole-9-ethyl acrylate)

Uniqueness

Compared to similar compounds, 2-(9H-CARBAZOL-9-YL)ETHYL[(DIMETHYLAMINO)METHYL]PHOSPHINATE stands out due to its unique combination of carbazole and phosphinate groups. This combination imparts distinct photophysical and electronic properties, making it particularly useful in applications requiring high charge carrier mobility and photochemical stability .